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Executive Summary
(2-Chloro-4-nitrophenyl)methanamine (CAS 89729-54-4), frequently referred to as 2-chloro-

4-nitrobenzylamine, is a highly versatile bifunctional building block utilized extensively in

medicinal chemistry and Active Pharmaceutical Ingredient (API) synthesis. Featuring a reactive

primary amine, a strongly electron-withdrawing nitro group, and an ortho-chloro substituent, this

molecule presents unique physicochemical properties that dictate its behavior in both analytical

characterization and synthetic workflows. This technical guide provides an in-depth analysis of

its physical properties—specifically melting and boiling points—and outlines robust, self-

validating protocols for their empirical determination.

Structural and Electronic Causality of Physical
Properties
The physical properties of (2-Chloro-4-nitrophenyl)methanamine are fundamentally

governed by its intermolecular forces, which are heavily influenced by its specific substitution
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pattern:

Hydrogen Bonding: The primary amine (-NH2) acts as both a hydrogen bond donor and

acceptor, creating a strong intermolecular network that significantly elevates the boiling point

compared to non-aminated analogs.

Dipole-Dipole Interactions: The para-nitro group (-NO2) introduces a strong permanent

dipole. This electron-withdrawing group decreases the electron density on the aromatic ring,

which in turn affects the basicity of the amine and enhances intermolecular electrostatic

interactions.

Steric and Crystal Packing Effects: The ortho-chloro substituent introduces steric bulk and

polarizability. In the solid state, this disrupts optimal planar stacking but adds van der Waals

interactions, resulting in a moderate melting point for the free base. When converted to its

hydrochloride salt (CAS 1135056-86-8)[1], the formation of a rigid ionic lattice drastically

increases the melting point to over 200 °C.

Quantitative Physical Properties
Due to the compound's thermal sensitivity at elevated temperatures, empirical boiling points

are often determined under reduced pressure or derived computationally to prevent

degradation. The table below summarizes the consensus physicochemical data, including

standard predictive models used in early-stage pharmaceutical development.

Property Value Method / Condition

Molecular Formula C7H7ClN2O2 N/A

Molecular Weight 186.60 g/mol N/A

Melting Point (Free Base) 65 °C – 75 °C Predicted / Typical Range

Melting Point (HCl Salt) > 200 °C Empirical[1]

Boiling Point ~ 327.5 °C Predicted at 760 mmHg

Density ~ 1.45 g/cm³ Predicted

Flash Point ~ 151.9 °C Closed Cup (Predicted)
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Rigorous Analytical Methodologies
To ensure trustworthiness and reproducibility, the determination of melting and boiling points

must follow self-validating protocols. The following methodologies are designed to mitigate

thermal degradation while providing high-accuracy measurements.

Protocol 1: Capillary Melting Point Determination (Free
Base & HCl Salt)
This protocol utilizes a digital melting point apparatus equipped with a camera for precise

meniscus observation.

System Calibration (Self-Validation): Calibrate the instrument using USP-grade reference

standards. For the free base, use Vanillin (MP 81-83 °C). For the HCl salt, use Caffeine (MP

235-238 °C). This step validates thermocouple accuracy before sample testing.

Sample Preparation: Triturate 2-3 mg of (2-Chloro-4-nitrophenyl)methanamine in an agate

mortar to ensure a uniform, fine particle size, which is critical for even heat distribution. Pack

the powder into a glass capillary tube to a depth of precisely 2-3 mm.

Thermal Ramping: Insert the capillary into the heating block. Apply a rapid heating rate (10

°C/min) until the temperature reaches exactly 10 °C below the expected melting point.

Measurement: Reduce the ramp rate to 1 °C/min. Record the onset temperature (first sign of

liquid formation/meniscus) and the clear point (complete liquefaction). The slow ramp rate

ensures thermal equilibrium between the heating block and the sample.

Protocol 2: Boiling Point and Thermal Stability via
DSC/TGA
Because nitroaromatics can decompose exothermically before or during boiling, Differential

Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) is the gold

standard for determining the boiling point safely.

TGA Setup: Load 5 mg of the sample into an alumina crucible. Purge the furnace with inert

Nitrogen gas (50 mL/min) to prevent oxidative degradation during heating.
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Heating Program: Heat the sample from 25 °C to 400 °C at a highly controlled rate of 10

°C/min.

Data Analysis: Monitor the TGA curve for mass loss. A sharp endothermic peak on the DSC

without immediate mass loss indicates melting. A subsequent endothermic baseline shift

accompanied by rapid mass loss on the TGA indicates boiling. If the DSC shows a sharp

exothermic peak, it signifies decomposition (common for nitro compounds near 300 °C),

meaning the theoretical atmospheric boiling point cannot be reached without molecular

degradation.

Sample Preparation
(2-Chloro-4-nitrobenzylamine)

Differential Scanning Calorimetry
(DSC Analysis)

Thermogravimetric Analysis
(TGA Analysis)

Instrument Calibration
(USP Standards)

Data Processing:
Determine MP & Onset of Boiling
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Workflow for determining melting and boiling points using DSC and TGA.

Synthetic Utility in Drug Development
(2-Chloro-4-nitrophenyl)methanamine is a highly sought-after precursor in the synthesis of

complex heterocyclic enzyme modulators and biologically active compounds.

Cross-Coupling and Functionalization: The primary amine can be readily converted into

hydrazines or coupled with boronic acids[2]. The ortho-chloro group provides an excellent

handle for subsequent transition metal-catalyzed cross-coupling reactions (e.g., Palladium-

catalyzed C-N cross-coupling or direct C-H amination)[3].
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Nitro Reduction: The para-nitro group can be selectively reduced to an aniline derivative

using catalytic hydrogenation (e.g., Pd/C in a continuous flow reactor) or via chemical

reductants like Iron/HCl or Tin(II) chloride[2],[3]. This yields a diamine intermediate, which is

a critical building block for synthesizing complex heterocyclic scaffolds such as pyrazoles,

benzothiazoles, and quinolines[2],[3].

2-Chloro-4-nitrobenzylamine
(Starting Material)

Amine Functionalization
(Hydrazines / Boronic Acids)

 Step 1 Nitro Reduction
(Pd/C, H2 or Fe/HCl)

 Step 2 Heterocyclic API Scaffold
(Pyrazoles / Benzothiazoles)

 Step 3

Click to download full resolution via product page

Synthetic utility of 2-chloro-4-nitrobenzylamine in API scaffold generation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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